Cas no 682757-75-1 (5-amino-2-fluoro-N,N-dimethylbenzamide)

• Product Name: 5-amino-2-fluoro-N,N-dimethylbenzamide
• CAS No: 682757-75-1
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• MDL: MFCD12187396
• CID: 2604721
• PubChem ID: 43510770
• Update Time: 2025-05-19

5-amino-2-fluoro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-fluoro-N,N-dimethylbenzamide
• EN300-100794
• Z425805900
• OOOQACURFPURSF-UHFFFAOYSA-N
• 682757-75-1
• DB-107329
• MFCD12187396
• AKOS005266820
• G28889
• CS-0221952
• STL140544
• SCHEMBL5906549
• 5-amino-N,N-dimethyl-2-fluorobenzamide
• HCB75775

• MDL： MFCD12187396
• Inchi： 1S/C9H11FN2O/c1-12(2)9(13)7-5-6(11)3-4-8(7)10/h3-5H,11H2,1-2H3
• InChI Key： OOOQACURFPURSF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(N(C)C)=O)N

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-2-fluoro-N,N-dimethylbenzamide

Comprehensive Overview of 5-amino-2-fluoro-N,N-dimethylbenzamide (CAS No. 682757-75-1)

5-amino-2-fluoro-N,N-dimethylbenzamide (CAS No. 682757-75-1) is a specialized fluorinated aromatic amide compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group and a fluoro substituent on the benzene ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics, aligning with current trends in personalized medicine.

The compound's CAS No. 682757-75-1 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Recent publications highlight its role in optimizing lead compounds for neurological disorders—a hot topic given the growing prevalence of neurodegenerative diseases worldwide. Its N,N-dimethylamide moiety enhances membrane permeability, a key factor discussed in modern blood-brain barrier penetration research.

From a synthetic chemistry perspective, 5-amino-2-fluoro-N,N-dimethylbenzamide exemplifies innovations in green chemistry applications. Laboratories are adopting catalytic fluorination methods to produce such compounds with reduced environmental impact, responding to industry demands for sustainable practices. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring compliance with stringent ICH guidelines for pharmaceutical intermediates.

Market analysts note growing interest in 682757-75-1 from contract manufacturing organizations (CMOs), driven by its utility in parallel synthesis platforms. The compound's stability under diverse pH conditions makes it suitable for high-throughput screening—a frequently searched topic in combinatorial chemistry forums. Patent landscapes reveal its incorporation in novel heterocyclic derivatives, particularly for oncology applications, reflecting the compound's versatility.

In material science, the fluoro-aromatic core of this compound contributes to developing liquid crystal materials and organic semiconductors. These applications align with trending searches on "advanced electronic materials" and "flexible displays." The electron-withdrawing fluoro group modifies conjugation effects, a principle exploited in OLED technology research—an area experiencing exponential growth due to demands for energy-efficient displays.

Quality assurance protocols for CAS No. 682757-75-1 emphasize genotoxic impurity control, addressing regulatory concerns highlighted in recent FDA guidance documents. Analytical method development for trace-level detection of related substances remains an active research area, with techniques like LC-UV/MS dominating recent publications. These practices ensure the compound meets GMP standards for pharmaceutical applications.

The environmental fate of 5-amino-2-fluoro-N,N-dimethylbenzamide has become a discussion point in eco-toxicology circles. Computational models predict its biodegradation pathways, responding to increased scrutiny on API persistence in ecosystems. Such studies contribute to the broader dialogue on green pharmacy—a trending concept in sustainable healthcare initiatives.

Supply chain dynamics for this compound reflect broader trends in specialty chemicals distribution. With just-in-time manufacturing gaining traction, suppliers are optimizing inventory strategies for 682757-75-1 to support rapid prototyping in drug development. This responsiveness aligns with the pharmaceutical industry's shift toward accelerated development timelines, frequently searched in relation to pandemic preparedness programs.

In academic settings, 5-amino-2-fluoro-N,N-dimethylbenzamide serves as a case study for teaching retrosynthetic analysis—a fundamental skill in organic chemistry curricula. Its straightforward yet modular structure allows students to explore protecting group strategies and regioselective reactions, topics consistently ranking high in chemistry education searches.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The dimethylamide functionality could serve as an anchor point for E3 ligase binders, positioning CAS No. 682757-75-1 at the forefront of next-generation therapeutic modalities.